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Compound of Interest

Compound Name: 2-Amino-4-hydroxybenzothiazole

Cat. No.: B1294697 Get Quote

This guide provides a comprehensive overview of the molecular structure, properties, and

analytical methodologies related to 2-Amino-4-hydroxybenzothiazole, tailored for

researchers, scientists, and professionals in drug development.

Molecular Structure and Properties
2-Amino-4-hydroxybenzothiazole is a heterocyclic organic compound featuring a

benzothiazole core. This bicyclic structure consists of a fused benzene and thiazole ring. Key

functional groups, an amino group (-NH2) and a hydroxyl group (-OH), are attached to this

framework, making it a versatile building block in organic synthesis.[1] Its chemical structure

and properties are summarized below.
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Property Value Source

Molecular Formula C₇H₆N₂OS [2][3]

Molecular Weight 166.20 g/mol [2][3][4]

IUPAC Name 2-amino-1,3-benzothiazol-4-ol [3]

CAS Number 7471-03-6 [1][3][4]

Appearance
White to Light yellow to Light

orange powder/crystal
[2]

SMILES OC1=C2C(SC(N)=N2)=CC=C1 [1]

InChI

InChI=1S/C7H6N2OS/c8-7-9-

6-4(10)2-1-3-5(6)11-7/h1-

3,10H,(H2,8,9)

[1][3]

Melting Point 182.0 to 186.0 °C

Purity
>98.0% (by Nonaqueous

Titration)
[2]

Experimental Protocols
Detailed experimental protocols are crucial for the accurate synthesis, purification, and analysis

of 2-Amino-4-hydroxybenzothiazole. Below are representative methodologies.

1. Synthesis of 2-Amino-4-hydroxybenzothiazole

A common synthetic route to produce 2-aminobenzothiazoles involves the reaction of an aniline

derivative with a thiocyanate salt in the presence of a halogen. For 2-Amino-4-
hydroxybenzothiazole, the starting material would be an appropriately substituted

aminophenol.

Materials:

2-Amino-3-mercaptophenol

Cyanogen bromide (CNBr)
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Methanol (MeOH)

Sodium bicarbonate (NaHCO₃)

Water (H₂O)

Ethyl acetate (EtOAc)

Brine solution

Procedure:

Dissolve 2-Amino-3-mercaptophenol in methanol in a round-bottom flask.

Cool the solution to 0 °C using an ice bath.

Slowly add a solution of cyanogen bromide in methanol to the cooled mixture while

stirring.

Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

Monitor the reaction progress using Thin-Layer Chromatography (TLC).

Upon completion, neutralize the reaction mixture with a saturated solution of sodium

bicarbonate.

Extract the aqueous layer with ethyl acetate (3x).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Concentrate the organic solvent under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel or by recrystallization to

yield pure 2-Amino-4-hydroxybenzothiazole.

2. Analytical Characterization: High-Performance Liquid Chromatography (HPLC)

Purity analysis is often conducted using HPLC.
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Instrumentation:

HPLC system with a UV-Vis detector

C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

Mobile Phase:

A gradient of acetonitrile and water (both containing 0.1% trifluoroacetic acid).

Method:

Prepare a standard solution of 2-Amino-4-hydroxybenzothiazole (1 mg/mL) in methanol.

Set the column temperature to 25 °C.

Set the flow rate to 1.0 mL/min.

Set the UV detection wavelength to an appropriate value based on the compound's UV

absorbance spectrum.

Inject the sample solution.

Analyze the resulting chromatogram to determine the purity by calculating the area

percentage of the main peak.

Visualizations
Logical Workflow for Synthesis and Purification

The following diagram illustrates the general workflow for the synthesis and subsequent

purification of 2-Amino-4-hydroxybenzothiazole.
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Start: Reagents

Reaction:
2-Amino-3-mercaptophenol + CNBr

in Methanol (0°C to RT)

Neutralization
(Saturated NaHCO₃)

Extraction
(Ethyl Acetate)

Drying
(Anhydrous Na₂SO₄)

Concentration
(Rotary Evaporation)

Purification
(Column Chromatography)

End: Pure Product

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 2-Amino-4-hydroxybenzothiazole.
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Conceptual Diagram: Analytical Characterization

This diagram outlines the steps involved in the analytical characterization of the synthesized

compound to confirm its identity and purity.

Synthesized Product

HPLC
(Purity Assessment)
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NMR Spectroscopy
(Structural Confirmation)

Structure Match?

Mass Spectrometry
(Molecular Weight Confirmation)
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Final Characterized
Compound
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Caption: Analytical workflow for compound characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 7471-03-6: 2-Amino-4-benzothiazolol | CymitQuimica [cymitquimica.com]

2. 2-Amino-4-hydroxybenzothiazole | CymitQuimica [cymitquimica.com]

3. 2-Amino-4-hydroxybenzothiazole | C7H6N2OS | CID 24057 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 2-amino-4-hydroxybenzothiazole AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Amino-4-
hydroxybenzothiazole]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1294697?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294697?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/7471-03-6/
https://cymitquimica.com/products/3B-A3001/7471-03-6/2-amino-4-hydroxybenzothiazole/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-hydroxybenzothiazole
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-hydroxybenzothiazole
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds003821
https://www.benchchem.com/product/b1294697#2-amino-4-hydroxybenzothiazole-molecular-structure-and-weight
https://www.benchchem.com/product/b1294697#2-amino-4-hydroxybenzothiazole-molecular-structure-and-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1294697#2-amino-4-hydroxybenzothiazole-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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